Cas no 877651-44-0 (6-{(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-nitrobenzoate)

• Product Name: 6-{(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-nitrobenzoate
• CAS No: 877651-44-0
• MF: C₁₉H₁₄N₄O₇S₂
• MW: 474.467061519623
• CID: 6047552
• PubChem ID: 18572968
• Update Time: 2025-05-21

6-{(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• 6-{(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-nitrobenzoate
• Cyclopropanecarboxamide, N-[5-[[[5-[(4-nitrobenzoyl)oxy]-4-oxo-4H-pyran-2-yl]methyl]thio]-1,3,4-thiadiazol-2-yl]-
• [6-[[5-(cyclopropanecarbonylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]-4-oxopyran-3-yl] 4-nitrobenzoate
• 877651-44-0
• F2532-0380
• 6-{[(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-nitrobenzoate
• AKOS024657188
• 6-(((5-(cyclopropanecarboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-nitrobenzoate

• Inchi： 1S/C19H14N4O7S2/c24-14-7-13(9-31-19-22-21-18(32-19)20-16(25)10-1-2-10)29-8-15(14)30-17(26)11-3-5-12(6-4-11)23(27)28/h3-8,10H,1-2,9H2,(H,20,21,25)
• InChI Key： FQYGRLVZUBSIND-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NN=C(SCC3OC=C(OC(=O)C4=CC=C([N+]([O-])=O)C=C4)C(=O)C=3)S2)=O)CC1

Computed Properties

• Exact Mass: 474.03039115g/mol
• Monoisotopic Mass: 474.03039115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 847
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 207Ų

Experimental Properties

• Density: 1.63±0.1 g/cm3(Predicted)
• pka: 9.00±0.50(Predicted)

Additional information on 6-{(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-nitrobenzoate

6-{(5-Cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-nitrobenzoate: A Comprehensive Overview

The compound with CAS No. 877651-44-0, named 6-{(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-nitrobenzoate, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a thiadiazole ring, a pyran system, and a benzoate group, making it a unique candidate for advanced chemical applications.

Recent studies have highlighted the importance of thiadiazole-containing compounds in drug discovery and material synthesis. The presence of the thiadiazole ring in this molecule contributes to its stability and reactivity, making it an ideal candidate for exploring novel chemical reactions. Additionally, the pyran system within the structure provides a platform for further functionalization, enabling the creation of derivatives with enhanced properties.

The benzoate group attached to the pyran system plays a crucial role in modulating the electronic properties of the molecule. This feature has been leveraged in recent research to investigate its potential as a precursor for advanced materials such as organic semiconductors and optoelectronic devices. The combination of these structural elements makes this compound a versatile building block for constructing complex molecular architectures.

From a synthetic perspective, the preparation of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The synthesis begins with the preparation of the thiadiazole derivative, followed by its coupling with the pyran system through sulfur-mediated reactions. The final step involves the introduction of the benzoate group, which is achieved through esterification reactions under controlled conditions.

Recent advancements in green chemistry have also influenced the synthesis of this compound. Researchers have explored the use of environmentally friendly solvents and catalysts to minimize waste and improve yield. These efforts have not only enhanced the sustainability of the synthesis process but also opened new avenues for scaling up production for industrial applications.

In terms of applications, this compound has shown promise in several areas. Its unique electronic properties make it a strong candidate for use in organic electronics, particularly in applications such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Preliminary studies have demonstrated that derivatives of this compound exhibit excellent charge transport properties, which are essential for high-performance electronic devices.

Another area where this compound has garnered significant interest is in drug delivery systems. The ability to functionalize the molecule with various groups allows for targeted drug delivery and controlled release mechanisms. Researchers are actively exploring its potential as a carrier for anti-cancer drugs, where its biocompatibility and stability are key factors.

Furthermore, the compound's structural complexity makes it an attractive target for studying supramolecular chemistry. Its ability to form self-assembled structures under specific conditions has been exploited to create nano-sized particles with unique optical and mechanical properties. These particles have potential applications in sensing technologies and imaging techniques.

In conclusion, 6-{(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-nitrobenzoate (CAS No. 877651-44-0) is a multifaceted compound with immense potential across diverse fields. Its intricate structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in future innovations in chemistry and materials science.